Estradiol 3-Valerate
Estradiol 3-Valerate
Brand Name:
Vulcanchem
CAS No.:
21881-45-8
VCID:
VC0137792
InChI:
InChI=1S/C23H32O3/c1-3-4-5-22(25)26-16-7-9-17-15(14-16)6-8-19-18(17)12-13-23(2)20(19)10-11-21(23)24/h7,9,14,18-21,24H,3-6,8,10-13H2,1-2H3/t18-,19-,20+,21+,23+/m1/s1
SMILES:
CCCCC(=O)OC1=CC2=C(C=C1)C3CCC4(C(C3CC2)CCC4O)C
Molecular Formula:
C23H32O3
Molecular Weight:
356.5 g/mol
Estradiol 3-Valerate
CAS No.: 21881-45-8
Reference Standards
VCID: VC0137792
Molecular Formula: C23H32O3
Molecular Weight: 356.5 g/mol
CAS No. | 21881-45-8 |
---|---|
Product Name | Estradiol 3-Valerate |
Molecular Formula | C23H32O3 |
Molecular Weight | 356.5 g/mol |
IUPAC Name | [(8R,9S,13S,14S,17S)-17-hydroxy-13-methyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthren-3-yl] pentanoate |
Standard InChI | InChI=1S/C23H32O3/c1-3-4-5-22(25)26-16-7-9-17-15(14-16)6-8-19-18(17)12-13-23(2)20(19)10-11-21(23)24/h7,9,14,18-21,24H,3-6,8,10-13H2,1-2H3/t18-,19-,20+,21+,23+/m1/s1 |
Standard InChIKey | IFDPLCRWEBQEAJ-RBRWEJTLSA-N |
Isomeric SMILES | CCCCC(=O)OC1=CC2=C(C=C1)[C@H]3CC[C@]4([C@H]([C@@H]3CC2)CC[C@@H]4O)C |
SMILES | CCCCC(=O)OC1=CC2=C(C=C1)C3CCC4(C(C3CC2)CCC4O)C |
Canonical SMILES | CCCCC(=O)OC1=CC2=C(C=C1)C3CCC4(C(C3CC2)CCC4O)C |
Synonyms | (17β)-Estra-1,3,5(10)-triene-3,17-diol 3-Pentanoate; Estra-1,3,5(10)-trien-17β-ol 3-Valerate; |
PubChem Compound | 14653378 |
Last Modified | Nov 11 2021 |
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